Cas no 1261970-29-9 (4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid
• CAS No: 1261970-29-9
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18320999
• CID: 1039198
• PubChem ID: 53226890
• Update Time: 2025-08-03

4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Chloro-2,5'-difluoro-[1,1'-biphenyl]-4-carboxylic acid
• 4-(3-chloro-5-fluorophenyl)-3-fluorobenzoic acid
• 1261970-29-9
• [1,1'-Biphenyl]-4-carboxylic acid, 3'-chloro-2,5'-difluoro-
• 3/'-Chloro-2,5/'-difluoro-[1,1/'-biphenyl]-4-carboxylic acid
• AKOS016001008
• 3'-Chloro-2,5'-difluoro-[1,1'-biphenyl]-4-carboxylicacid
• A889524
• 3'-Chloro-2,5'-difluoro[1,1'-biphenyl]-4-carboxylic acid
• MFCD18320999
• CS-0209388
• DTXSID20690508
• BS-20347
• 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid

• MDL： MFCD18320999
• Inchi： 1S/C13H7ClF2O2/c14-9-3-8(4-10(15)6-9)11-2-1-7(13(17)18)5-12(11)16/h1-6H,(H,17,18)
• InChI Key： VLBASAJZSPEHPF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC(C(=O)O)=CC=1F)F

Computed Properties

• Exact Mass: 268.01000
• Monoisotopic Mass: 268.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 3.9

Experimental Properties

• PSA: 37.30000
• LogP: 3.98340

Additional information on 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid

4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-29-9)

The compound 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-29-9) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the structural features, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid comprises a benzoic acid core with substituents that introduce electronic and steric effects. The presence of chlorine and fluorine atoms at specific positions on the aromatic rings imparts unique electronic characteristics, making this compound suitable for various chemical reactions and biological assays. Recent studies have highlighted its role as a building block in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases such as cancer and neurodegenerative disorders.

One of the key aspects of this compound is its synthesis, which involves a series of carefully designed reactions to achieve high purity and yield. Researchers have employed advanced methodologies, including Suzuki coupling and Friedel-Crafts acylation, to synthesize 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production, which is essential for its commercial applications.

In terms of physical and chemical properties, 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid exhibits remarkable stability under various conditions, making it ideal for use in harsh chemical environments. Its solubility profile has been extensively studied, revealing optimal solubility in polar solvents, which is crucial for its application in pharmaceutical formulations. Recent research has also explored its thermal stability, demonstrating that it retains its structural integrity up to high temperatures, which is beneficial for industrial processing.

The biological activity of 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid has been a focal point of recent investigations. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs. Additionally, its ability to inhibit key enzymes involved in disease progression has been documented, further underscoring its potential in therapeutic interventions.

In conclusion, 4-(3-Chloro-5-fluorophenyl)-3-fluorobenzoic acid (CAS No. 1261970-29-9) stands out as a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, coupled with advanced synthesis techniques and promising biological activity, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern science and medicine.